Cas no 5735-20-6 (5-(3-methyl-2-nitrophenyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione)

5-(3-methyl-2-nitrophenyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione structure
5735-20-6 structure
Product Name:5-(3-methyl-2-nitrophenyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
CAS No:5735-20-6
MF:C15H12N4O2S
MW:312.346381187439
CID:1603884
PubChem ID:764374
Update Time:2025-04-21

5-(3-methyl-2-nitrophenyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione Chemical and Physical Properties

Names and Identifiers

    • 5-(3-methyl-2-nitrophenyl)-4-phenyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • 3-(3-methyl-2-nitrophenyl)-4-phenyl-1H-1,2,4-triazole-5-thione
    • DTXSID50354141
    • SMR000175555
    • AB00095235-01
    • 5-(3-Methyl-2-nitro-phenyl)-4-phenyl-4H-[1,2,4]triazole-3-thiol
    • AKOS000631244
    • MLS000561769
    • Oprea1_365452
    • HMS2555B05
    • 5735-20-6
    • CHEMBL1388186
    • SR-01000418114
    • 5-(3-methyl-2-nitrophenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol
    • SR-01000418114-1
    • Inchi: 1S/C15H12N4O2S/c1-10-6-5-9-12(13(10)19(20)21)14-16-17-15(22)18(14)11-7-3-2-4-8-11/h2-9H,1H3,(H,17,22)
    • InChI Key: TVNYNMOYWJLTCZ-UHFFFAOYSA-N
    • SMILES: S=C1NN=C(C2C=CC=C(C)C=2[N+](=O)[O-])N1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 312.06826
  • Monoisotopic Mass: 312.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 484
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • Density: 1.4
  • Boiling Point: 456.4°C at 760 mmHg
  • Flash Point: 229.8°C
  • Refractive Index: 1.711
  • PSA: 70.77
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